3-Phenyl-2-thioxoimidazolidin-4-one
Overview
Description
3-Phenyl-2-thioxoimidazolidin-4-one belongs to the class of organic compounds known as phenylimidazolidines. These are polycyclic compounds containing an imidazoline substituted by a phenyl group . It’s a significant class of heterocyclic structures found in a number of biologically active natural products with diverse medical applications .
Synthesis Analysis
The synthesis of 2-thioxoimidazolidin-4-one derivatives is often based on isothiocyanates. A series of novel 2-thioxoimidazolidine glycosides were prepared via reaction of the key intermediate 2-(benzylsulfanyl)-5-[4-(3-hydroxypropoxy)-3-(methoxybenzylidene)]-3-phenyl-1H-imidazol-4-one with different sugar aldose or sugar hydrazones to give the corresponding glycosides .Molecular Structure Analysis
The molecular structure of 3-Phenyl-2-thioxoimidazolidin-4-one can be represented by the IUPAC name 5-methyl-3-phenyl-2-thioxo-4-imidazolidinone .Physical And Chemical Properties Analysis
The physical and chemical properties of 3-Phenyl-2-thioxoimidazolidin-4-one include a molecular weight of 206.27 . The compound is a solid at room temperature .Scientific Research Applications
Antiviral Agents
2-Thiohydantoins, including 3-Phenyl-2-thiohydantoin, are known for their wide applications as antiviral agents, particularly against herpes simplex virus (HSV) and human immunodeficiency virus (HIV) .
Antimicrobial Agents
These compounds also have antimicrobial properties, making them effective antifungal and antibacterial agents .
Anti-inflammatory and Anti-ulcer Agents
2-Thiohydantoins have been used as anti-ulcer and anti-inflammatory agents .
Hypolipidemic Agents
They have been applied as hypolipidemic agents, which are drugs used to lower lipid levels in the blood .
Anticarcinogenic and Antimutagenic Agents
2-Thiohydantoins have shown anticarcinogenic and antimutagenic properties .
Antithyroidal Agents
They have been used as antithyroidal agents .
Pesticides
2-Thiohydantoins have been used as pesticides .
Each of these applications demonstrates the versatility and potential of 3-Phenyl-2-thiohydantoin in various fields of scientific research. It’s important to note that the effectiveness of this compound in these applications can be influenced by the nature of substituents on the heterocyclic ring .
Future Directions
Mechanism of Action
Target of Action
3-Phenyl-2-thiohydantoin, also known as 3-Phenyl-2-thioxoimidazolidin-4-one, 4-Imidazolidinone, 3-phenyl-2-thioxo-, or Pth-glycine, is a chemical compound that plays a significant role in the degradation of proteins and peptides . The primary target of this compound is the unstable derivative called 2-anilino-5-thiazolinone (ATZ) produced in the isothiocyanate degradation of proteins/peptides .
Mode of Action
The compound interacts with its target, the ATZ derivative, by converting it into a more stable 3-phenyl-2-thiohydantoin (PTH) derivative . This conversion involves heating the ATZ derivative under nitrogen in acidic conditions .
Biochemical Pathways
The biochemical pathway affected by 3-Phenyl-2-thiohydantoin involves the degradation of proteins and peptides. The compound aids in the conversion of the unstable ATZ derivative to a more stable PTH derivative, thus facilitating the degradation process .
Pharmacokinetics
It’s worth noting that the compound’s stability plays a crucial role in its bioavailability .
Result of Action
The result of the action of 3-Phenyl-2-thiohydantoin is the conversion of the unstable ATZ derivative to a more stable PTH derivative . This conversion facilitates the degradation of proteins and peptides, which is essential in various biological processes.
Action Environment
The action of 3-Phenyl-2-thiohydantoin is influenced by environmental factors such as temperature and acidity. The conversion of the ATZ derivative to the PTH derivative involves heating under nitrogen in acidic conditions . Therefore, the efficacy and stability of the compound can be influenced by changes in these environmental conditions.
properties
IUPAC Name |
3-phenyl-2-sulfanylideneimidazolidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS/c12-8-6-10-9(13)11(8)7-4-2-1-3-5-7/h1-5H,6H2,(H,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZRIQDWDJVLELF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=S)N1)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20879730 |
Source
|
| Record name | 4-Imidazolidinone, 3-phenyl-2-thioxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20879730 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Phenyl-2-thioxoimidazolidin-4-one | |
CAS RN |
2010-15-3 |
Source
|
| Record name | Phenylthiohydantoin | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2010-15-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Phenylthiohydantoin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002010153 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Imidazolidinone, 3-phenyl-2-thioxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20879730 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-phenyl-2-thioxoimidazolidin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.299 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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